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Compound of Interest

Compound Name: Docosyl dodecanoate

Cat. No.: B1587897

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available data on the melting and
boiling points of docosyl dodecanoate, also known as behenyl laurate. This document is
intended to serve as a valuable resource for professionals in research and development who
require accurate physical property data for this long-chain ester.

Physicochemical Data Summary

The physical properties of docosyl dodecanoate are crucial for a variety of applications,
including in the formulation of pharmaceuticals and other advanced materials. A summary of
the available quantitative data is presented below.

Property Value Notes

No experimentally determined

melting point for docosyl

Melting Point Data not available )
dodecanoate was found in the
surveyed literature.

This value is a predicted
N ) ] boiling point at standard
Boiling Point 528.4°C (predicted)

atmospheric pressure (760
mmHg)[1].
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Experimental Protocols for Determination of Melting
and Boiling Points

While specific experimental protocols for docosyl dodecanoate were not found, this section
outlines generalized and widely accepted methodologies for determining the melting and
boiling points of long-chain esters and similar organic compounds.

Melting Point Determination (Capillary Method)

A common and reliable method for determining the melting point of a crystalline solid is the
capillary tube method, often utilizing a melting point apparatus such as a Mel-Temp.

Apparatus and Materials:

¢ Melting point apparatus (e.g., Mel-Temp)
o Capillary tubes (sealed at one end)

o Sample of the crystalline compound

e Thermometer

Procedure:

o Sample Preparation: A small amount of the dry, crystalline docosyl dodecanoate is
introduced into the open end of a capillary tube. The tube is then tapped gently to pack the
sample into the sealed end, forming a column of 2-3 mm in height.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to a calibrated thermometer.

e Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating
can be used to approximate the melting range, followed by a slower, more precise heating
rate (1-2°C per minute) as the approximate melting point is approached.

o Data Recording: The temperature at which the first liquid appears in the sample is recorded
as the beginning of the melting range. The temperature at which the last solid crystal
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disappears is recorded as the end of the melting range. For a pure compound, this range is
typically narrow.

Boiling Point Determination (Distillation Method)

The boiling point of a liquid can be determined through distillation, which identifies the
temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
pressure.

Apparatus and Materials:

« Distillation flask

» Condenser

¢ Receiving flask

e Heating mantle

e Thermometer

» Boiling chips

e Sample of the liquid compound
Procedure:

o Apparatus Setup: The liquid sample of docosyl dodecanoate is placed in the distillation
flask along with a few boiling chips to ensure smooth boiling. The thermometer is positioned
so that the top of the bulb is level with the side arm of the distillation flask leading to the
condenser.

e Heating: The flask is gently heated using a heating mantle.

o Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb before
entering the condenser. The temperature will stabilize at the boiling point of the substance.
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o Data Recording: The constant temperature observed on the thermometer during the
distillation of the liquid is recorded as the boiling point. It is crucial to also record the
atmospheric pressure at the time of the measurement, as boiling point is pressure-
dependent.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the melting
and boiling points of a chemical compound like docosyl dodecanoate.

Figure 1: Generalized Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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